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This technical guide provides a comprehensive interpretation of the nickel-vanadium (Ni-V)
binary phase diagram, a critical tool for materials science, alloy development, and
understanding the behavior of Ni-V containing systems. This document summarizes the
essential quantitative data, details the experimental methodologies for phase diagram
determination, and presents a visual representation of the phase relationships.

Introduction to the Nickel-Vanadium System

The nickel-vanadium system is characterized by the formation of several intermetallic
compounds and solid solutions, which dictate the properties of Ni-V alloys at various
temperatures and compositions. Understanding these phase transformations is crucial for
applications where high strength, corrosion resistance, and specific electronic or catalytic
properties are desired.

Data Presentation: Invariant Reactions and Phase
Boundaries

The following tables summarize the key quantitative data for the invariant reactions and phase
boundaries in the Ni-V system. These values have been compiled from various metallurgical
assessments and experimental studies.

Table 1: Invariant Reactions in the Nickel-Vanadium Binary System
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Composition (at. %

Reaction Type Temperature (°C) v) Reaction
Peritectic ~1540 ~23 L+(Ni) -0
Eutectic ~1287 ~49 L < o+ NiVs
Peritectoid ~1200 ~33.3 o + (Ni) < Ni2V
Peritectoid ~1040 ~25 Ni2V + (Ni) < NisV
Eutectoid ~900 ~40 0 < Niz2V + NiV3
Table 2: Solid Solubility Limits
Maximum
Phase Solute . Temperature (°C)
Solubility (at. %)
(Ni) Y, ~28 ~1287
(V) Ni ~10 ~1287
Table 3: Crystal Structures of Phases
Crystal Pearson
Phase Formula Space Group
Structure Symbol
) Face-Centered
(Ni) - ] cF4 Fm-3m
Cubic (FCC)
Body-Centered
V) - ] clz2 Im-3m
Cubic (BCC)
NisV NisV Tetragonal tI8 [4/mmm
Ni2V Ni2V Orthorhombic oll2 Immm
o NiV Tetragonal tP30 P4z/mnm
NiV3 NiVs Tetragonal tI8 [4/mmm
© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Phase Diagram
Determination

The determination of the Ni-V binary phase diagram relies on a combination of experimental
techniques to identify phase transitions and establish phase boundaries.

Sample Preparation

High-purity nickel (99.9 wt.%) and vanadium (99.9 wt.%) are used as starting materials. Alloys
of various compositions are prepared by arc melting the constituents in an inert atmosphere
(e.g., argon) to prevent oxidation. The samples are re-melted multiple times to ensure
homogeneity. For the study of solid-state transformations, the as-cast alloys are subjected to
long-term annealing at different temperatures in vacuum-sealed quartz tubes followed by
quenching in water or oil to retain the high-temperature microstructure.

Thermal Analysis

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA) are employed
to detect the temperatures of phase transformations. In these techniques, the temperature of a
sample is increased or decreased at a constant rate, and the difference in temperature or heat
flow between the sample and a reference material is measured. Endothermic or exothermic
peaks in the DSC/DTA curves correspond to phase transitions such as melting, solidification,
and solid-state transformations.

Microstructural and Phase Analysis

X-Ray Diffraction (XRD) is a primary tool for identifying the crystal structures of the phases
present in the alloys at different temperatures. By analyzing the diffraction patterns of
guenched samples, the phases and their crystal structures can be determined.

Scanning Electron Microscopy (SEM) coupled with Energy-Dispersive X-ray Spectroscopy
(EDX) is used to visualize the microstructure of the alloys and to determine the chemical
composition of the constituent phases. Backscattered electron imaging in SEM is particularly
useful for distinguishing between phases with different average atomic numbers.

Electron Probe Microanalysis (EPMA) provides more precise quantitative chemical analysis of
the phases, which is crucial for determining the phase boundaries with high accuracy.
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Visualization of the Nickel-Vanadium Phase Diagram

The following diagram, generated using the Graphviz (DOT language), illustrates the logical
relationships between the phases in the Ni-V binary system as a function of temperature and
composition.
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A simplified representation of the Ni-V binary phase diagram.

This guide provides a foundational understanding of the nickel-vanadium binary phase
diagram. For specific applications, it is recommended to consult detailed and critically assessed
phase diagrams from reputable materials science databases.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Nickel-Vanadium
Binary Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484145#nickel-vanadium-binary-phase-diagram-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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